N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H24N2O3/c1-15-17-7-3-5-9-19(17)27-21(15)22(25)23-16-11-13-24(14-12-16)18-8-4-6-10-20(18)26-2/h3-10,16H,11-14H2,1-2H3,(H,23,25)
• InChI Key: DDRNBLPNIOQIQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NC3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the scientific community due to its potent effects on the endocannabinoid system. This compound was first synthesized in 2014 and has since been used in various scientific research applications to understand its mechanism of action and its potential therapeutic benefits.

Mechanism of Action

N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide binds to CB1 receptors with high affinity, leading to potent agonist activity. This activation of CB1 receptors leads to the release of neurotransmitters, including dopamine and serotonin, which are responsible for the compound's psychoactive effects.
Biochemical and physiological effects:
The biochemical and physiological effects of N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide are similar to those of other synthetic cannabinoids, including increased heart rate, elevated blood pressure, and altered perception and cognition. These effects are due to the compound's potent agonist activity at CB1 receptors.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide in lab experiments is its potency, which allows for the study of the endocannabinoid system at a molecular level. However, the psychoactive effects of the compound may limit its use in certain experiments, as it can alter the behavior and perception of test subjects.

Future Directions

There are several future directions for the study of N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide, including the investigation of its potential therapeutic benefits in the treatment of various diseases, the development of more potent and selective synthetic cannabinoids, and the exploration of the compound's effects on the endocannabinoid system at a molecular level. Additionally, further research is needed to understand the long-term effects of N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide on the brain and other organs.

Synthesis Methods

The synthesis of N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide involves several steps, including the condensation of 4-cyanobenzyl chloride with 2-methoxyphenylpiperazine, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final step involves the reaction of the resulting intermediate with 3-methyl-1-benzofuran-2-carboxylic acid chloride. The overall yield of this synthesis method is approximately 25%.

Scientific Research Applications

N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide has been used in various scientific research applications to understand its mechanism of action and potential therapeutic benefits. One study investigated the effects of N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide on the endocannabinoid system and found that it binds to CB1 receptors with high affinity, leading to potent agonist activity. Another study investigated the potential therapeutic benefits of N-[1-(2-methoxyphenyl)piperidin-4-yl]-3-methyl-1-benzofuran-2-carboxamide in the treatment of various diseases, including cancer and neurological disorders.